Cas no 474879-32-8 (O,O-bis5-methyl-2-(propan-2-yl)cyclohexyl 4-(dimethylamino)phenylphosphonothioate)

• Product Name: O,O-bis5-methyl-2-(propan-2-yl)cyclohexyl 4-(dimethylamino)phenylphosphonothioate
• CAS No: 474879-32-8
• Molecular Formula: C₂₈H₄₈NO₂PS
• Molecular Weight: 493.724987983704
• CID: 6284258
• PubChem ID: 3430806

O,O-bis5-methyl-2-(propan-2-yl)cyclohexyl 4-(dimethylamino)phenylphosphonothioate Properties

Names and Identifiers

• O,O-bis5-methyl-2-(propan-2-yl)cyclohexyl 4-(dimethylamino)phenylphosphonothioate
• 4-bis[(5-methyl-2-propan-2-ylcyclohexyl)oxy]phosphinothioyl-N,N-dimethylaniline
• F0794-0093
• O,O-bis(2-isopropyl-5-methylcyclohexyl) (4-(dimethylamino)phenyl)phosphonothioate
• AKOS005624177
• O,O-bis[5-methyl-2-(propan-2-yl)cyclohexyl] [4-(dimethylamino)phenyl]phosphonothioate
• 474879-32-8

• InChIKey： OMYMSUJRDIGNLW-UHFFFAOYSA-N
• Inchi： 1S/C28H48NO2PS/c1-19(2)25-15-9-21(5)17-27(25)30-32(33,24-13-11-23(12-14-24)29(7)8)31-28-18-22(6)10-16-26(28)20(3)4/h11-14,19-22,25-28H,9-10,15-18H2,1-8H3
• SMILES： S=P(C1C=CC(=CC=1)N(C)C)(OC1CC(C)CCC1C(C)C)OC1CC(C)CCC1C(C)C

Computed Properties

• Exact Mass: 493.314
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 493.314
• Heavy Atom Count: 33
• Complexity: 608
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.8
• Topological Polar Surface Area: 53.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphonothioates